Cas no 342423-70-5 (1-Hexanone, 1-(3-methoxyphenyl)-)

• Product Name: 1-Hexanone, 1-(3-methoxyphenyl)-
• CAS No: 342423-70-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1462956
• PubChem ID: 12399427
• Update Time: 2025-04-20

1-Hexanone, 1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-(3-methoxyphenyl)-
• 1-(3-Methoxyphenyl)hexan-1-one
• 1-(3-Methoxy-phenyl)-hexan-1-one
• HS-4455
• 342423-70-5
• AKOS006227255

• MDL： MFCD16819285
• Inchi： 1S/C13H18O2/c1-3-4-5-9-13(14)11-7-6-8-12(10-11)15-2/h6-8,10H,3-5,9H2,1-2H3
• InChI Key： BXIFZXMIPGLEPY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)CCCCC

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3